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The Evolutionary Trajectory of Theta-Defensins
Theta-defensins (θ-defensins) are a distinct subfamily of mammalian antimicrobial peptides,

structurally unique as the only known cyclic peptides of animal origin.[1][2] Their evolutionary

path is a fascinating example of gene mutation, duplication, and subsequent inactivation in

certain primate lineages.

Origin from Alpha-Defensins
Phylogenetic analyses show that θ-defensins arose in Old World monkeys approximately 40

million years ago from pre-existing α-defensin genes.[1][3][4] This evolutionary leap involved

the truncation of an ancestral α-defensin gene into two halves.[4][5] While β-defensins are

considered the ancestors of all primate defensins, the α-defensins gave rise to the novel θ-

defensin structure.[1][6]

Unique Biosynthesis: A Tale of Two Genes
The biogenesis of θ-defensins is exceptionally unusual. It involves the post-translational head-

to-tail ligation of two different 9-amino-acid peptides (nonapeptides).[2][7] Each of these

nonapeptides is derived from a separate precursor protein encoded by a distinct, truncated

gene.[2][5] This binary ligation process creates the mature, cyclic 18-residue peptide.[4][7] For

example, in rhesus macaques, precursors from two genes (RTD-1 and RTD-2) can combine to

form three different mature θ-defensins: two homodimers and one heterodimer.[4]
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Figure 1. Biosynthesis of Theta-Defensins
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Figure 1. Biosynthesis of Theta-Defensins
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Inactivation in Hominids and the Birth of a
"Pseudogene"
While Old World monkeys and some apes like orangutans retain intact genes for producing θ-

defensins, the lineage leading to humans, chimpanzees, bonobos, and gorillas experienced a

crucial mutation.[3][4][8] A single point mutation introduced a premature stop codon in the

signal sequence of all human θ-defensin genes (termed pseudogenes, or ψDEFT).[1][2][6][8]

Although these pseudogenes are transcribed into mRNA in tissues like bone marrow and the

spleen, the stop codon prevents their translation into precursor proteins.[3][9] Consequently,

humans and their closest ape relatives do not naturally produce θ-defensins.[1][6]
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Figure 2. Evolutionary Divergence of Theta-Defensins
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Figure 3. Mechanism of RC-101 HIV-1 Entry Inhibition
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Figure 4. Workflow for In Vitro Antiviral Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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